Cas no 372195-75-0 (1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]-)

1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]- structure
372195-75-0 structure
Product Name:1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]-
CAS No:372195-75-0
MF:C20H30N2
MW:298.465605258942
CID:1482194
PubChem ID:9857446
Update Time:2025-04-21

1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-[3-(4-butyl-1-piperidinyl)propyl]-
    • 1-[3-(4-butylpiperidin-1-yl)propyl]indole
    • SCHEMBL5338969
    • DTXSID40431910
    • DB-201449
    • 1-[3-(4-Butyl-1-piperidinyl)propyl]-1h-indole
    • 372195-75-0
    • Inchi: 1S/C20H30N2/c1-2-3-7-18-10-15-21(16-11-18)13-6-14-22-17-12-19-8-4-5-9-20(19)22/h4-5,8-9,12,17-18H,2-3,6-7,10-11,13-16H2,1H3
    • InChI Key: LZMKMHRHDYZIAA-UHFFFAOYSA-N
    • SMILES: N1(CCCN2C=CC3C=CC=CC2=3)CCC(CCCC)CC1

Computed Properties

  • Exact Mass: 298.2411
  • Monoisotopic Mass: 298.240898965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 8.2Ų

Experimental Properties

  • PSA: 8.17
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